4-[(4-Fluorophenyl)sulfanyl]-2-phenyl-5-pyrimidinyl 4-methylphenyl sulfone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-[(4-Fluorophenyl)sulfanyl]-2-phenyl-5-pyrimidinyl 4-methylphenyl sulfone, also known as FSPMS, is a chemical compound that has been widely researched in the field of medicinal chemistry. The compound is known for its potential applications in the treatment of various diseases, including cancer and inflammation.
Scientific Research Applications
Material Science and Polymer Chemistry
Advanced Polymer Materials : Compounds containing sulfone and sulfanyl groups have been investigated for their utility in creating advanced polymer materials with high refractive indices, small birefringence, and good thermomechanical stabilities. For instance, transparent aromatic polyimides derived from thiophenyl-substituted benzidines exhibit these properties, making them suitable for optical applications (Tapaswi et al., 2015).
Polymer Electrolytes for Fuel Cells : Novel sulfonated polyimides and other sulfone-containing polymers have been developed for use as polyelectrolytes in fuel cells. These materials demonstrate high proton conductivity and good thermal stability, essential for efficient fuel cell operation (Guo et al., 2002).
Fluorescent Materials : The incorporation of sulfanyl- or sulfone-functionalized ligands into iridium(III) complexes has been shown to produce materials with significant photoluminescence. Such materials could be useful in the development of optical devices and sensors (Constable et al., 2014).
Potential Pharmaceutical Applications
Drug Discovery and Development : Sulfone and sulfanyl groups are often included in pharmaceutical compounds to modulate their pharmacokinetic and pharmacodynamic properties. While the specific compound has not been directly studied for pharmaceutical applications, related research indicates that sulfone-functionalized molecules can be advantageous in creating novel drug candidates with improved efficacy and reduced toxicity.
Synthetic Chemistry : The ability of sulfone groups to facilitate radical cross-coupling reactions has been exploited in the synthesis of sp3-rich fluoralkylated scaffolds, important for the development of new medicinal compounds. This methodology offers a streamlined approach to incorporating fluoroalkyl groups into complex molecules, potentially applicable to derivatives of the compound (Merchant et al., 2018).
properties
IUPAC Name |
4-(4-fluorophenyl)sulfanyl-5-(4-methylphenyl)sulfonyl-2-phenylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17FN2O2S2/c1-16-7-13-20(14-8-16)30(27,28)21-15-25-22(17-5-3-2-4-6-17)26-23(21)29-19-11-9-18(24)10-12-19/h2-15H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UICRFKZNAKVWME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=CN=C(N=C2SC3=CC=C(C=C3)F)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17FN2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-Fluorophenyl)sulfanyl]-2-phenyl-5-pyrimidinyl 4-methylphenyl sulfone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.